2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-methyl-4-(3-methylsulfonylphenyl)phenol
• InChI: InChI=1S/C14H14O3S/c1-10-8-12(6-7-14(10)15)11-4-3-5-13(9-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key: MWDOFUNPSSXAAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC=C2)S(=O)(=O)C)O
• Molecular Formula: C14H14O3S
• DSSTOX Substance ID: DTXSID20683995
• Molecular Weight: 262.33 g/mol
• CAS RN: 1261949-11-4

Description

2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95%, also known as MMPP, is a synthetic compound used in a wide variety of scientific applications. It is a colorless solid with a melting point of 97-98°C and a molecular weight of 252.3 g/mol. It is a versatile reagent used in organic chemistry for the synthesis of various compounds, including pharmaceuticals and agrochemicals. MMPP is also used in the study of biochemical and physiological processes, as well as in laboratory experiments. In

Mechanism of Action

2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% works by inhibiting the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have a variety of effects on the body, depending on the type of receptor it binds to.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% vary depending on the type of receptor it binds to. When it binds to the muscarinic receptor, it can cause increased heart rate, increased blood pressure, and increased bronchial secretions. When it binds to the nicotinic receptor, it can cause muscle contraction, increased heart rate, and increased blood pressure.

Advantages and Limitations for Lab Experiments

2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% has a number of advantages when used in laboratory experiments. It is relatively inexpensive, easy to obtain, and can be stored for long periods of time without degradation. It is also a highly effective inhibitor of acetylcholinesterase, making it useful for studying the effects of acetylcholine on various biochemical and physiological processes. However, 2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% can be toxic if ingested and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% in scientific research. One potential direction is to use it as a tool to study the effects of various drugs on the central nervous system. It could also be used to study the effects of hormones on cell metabolism, or to investigate the role of enzymes in metabolic pathways. Additionally, further research could be done to explore the potential therapeutic applications of 2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95%, such as its use as an anti-inflammatory or anti-cancer agent. Finally, 2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% could be used as a tool to study the effects of environmental stressors on biochemical and physiological processes.

Synthesis Methods

2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% is synthesized through a multi-step process. The first step involves the reaction of 4-methyl-2-nitrophenol with 3-methylsulfonylphenylmagnesium bromide in acetonitrile, which yields 4-methyl-2-(3-methylsulfonylphenyl)phenol. This product is then treated with phosphorous oxychloride, which yields 2-methyl-4-(3-methylsulfonylphenyl)phenol, 95%.

Scientific Research Applications

2-Methyl-4-(3-methylsulfonylphenyl)phenol, 95% is used in a variety of scientific research applications, such as in the study of biochemical and physiological processes. It has been used to study the effects of hormones on cell metabolism and to investigate the role of enzymes in metabolic pathways. It has also been used to study the effects of various drugs on the central nervous system.